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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B3029836

An In-depth Technical Guide to Direct Yellow 44

For Researchers, Scientists, and Drug Development Professionals

Direct Yellow 44, also known by its Colour Index name C.I. 29000, is a versatile double azo
dye recognized for its applications across various industries, including textiles, paper, and
leather.[1][2][3] Its utility also extends to biological research as a staining agent.[1][4] This
technical guide provides a comprehensive overview of its chemical structure, physicochemical
properties, experimental protocols for its synthesis and analysis, and its primary applications.

Chemical Structure and Identification

Direct Yellow 44 is a complex aromatic compound characterized by the presence of two azo
groups (-N=N-), which are responsible for its chromophoric properties. Its systematic IUPAC
name is disodium;2-hydroxy-5-[[4-[[2-methoxy-4-[(3-
sulfonatophenyl)diazenyl]phenyl]carbamoylamino]phenyl]diazenyllbenzoate.[5] The structure
incorporates multiple functional groups, including sulfonic acid and carboxylic acid salts, which
enhance its water solubility, a key characteristic of direct dyes.

Physicochemical and Tinctorial Properties

The properties of Direct Yellow 44 make it a reliable choice for applications demanding good
lightfastness and stability.[1] Quantitative data for this dye are summarized in the table below.
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Property Value Reference(s)

Identifiers

CAS Number 8005-52-5 [1][2][3][6]

C.l. Number 29000 [11031[7]

EC Number 232-339-7 [3]
Direct Fast Yellow GC, Sirius

Synonyms Yellow GC, Direct Yellow L4G, [11[2117]
Solophenyl Yellow 5GL

Chemical Properties

Molecular Formula C27H20NeNaz20sS [11[61[8]

Molecular Weight 634.53 g/mol [1][e18]

Physical Properties
Orange to brown or dark red

Appearance [1112]
powder/crystal

o 50 g/L (at 60°C), 60 g/L (at 90-

Solubility in Water [81I9][10]
97°C)

Solubility in Other Solvents Slightly soluble in alcohol [819]

Insoluble Content < 0.15% wiw [3][10]

Fastness Properties

Light Fastness 5 (on a scale of 1 to 8) [3][10]

Washing Fastness 4 (on a scale of 1 to 5) [3][10]

Perspiration Fastness 5 (on a scale of 1 to 5) [3][10]

Experimental Protocols
Synthesis of Direct Yellow 44
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The manufacturing process for Direct Yellow 44 involves a multi-step diazotization and
coupling reaction.[8][11] The general procedure is outlined below.

Materials:

e 3-Aminobenzenesulfonic acid

e 0-Anisidine

o Formaldehyde

e Sodium sulfite

e 4-Nitrobenzenamine

e 2-Hydroxybenzoic acid

e Sodium nitrite

e Hydrochloric acid

e Sodium hydroxide

e Phosgene (or a safer equivalent like triphosgene)

Methodology:

e Preparation of Intermediate A:

o Diazotize 3-aminobenzenesulfonic acid using sodium nitrite and hydrochloric acid under
cold conditions (0-5°C).

o Prepare a coupling component by reacting o-anisidine with formaldehyde and sodium
sulfite to form (2-Methoxyphenylamino)methanesulfonic acid.

o Couple the diazonium salt of 3-aminobenzenesulfonic acid with the prepared coupling
component to yield Intermediate A.[11]

e Preparation of Intermediate B:
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o Diazotize 4-nitrobenzenamine under similar cold conditions.
o Couple the resulting diazonium salt with 2-hydroxybenzoic acid.

o Reduce the nitro group on the resulting compound to an amino group using a suitable
reducing agent (e.g., sodium sulfide) to form Intermediate B.[11]

e Final Condensation (Phosgenation):

o React the mixture of Intermediate A and Intermediate B with phosgene (or a suitable
substitute) in an alkaline solution.[8][11] This step links the two intermediates via a urea
bridge (-NH-CO-NH-).

o The final product, Direct Yellow 44, is then salted out from the reaction mixture, filtered,
dried, and standardized.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.dyestuffscn.com/info/manufacturing-method-of-direct-yellow44-39787825.html
http://www.worlddyevariety.com/direct-dyes/direct-yellow-44.html
https://www.dyestuffscn.com/info/manufacturing-method-of-direct-yellow44-39787825.html
https://www.benchchem.com/product/b3029836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Intermediate A Synthesis

o-Anisidine + Formaldehyde
+ Sodium Sulfite

3-Aminobenzenesulfonic P> Diazotization & - )
el > Coupling P Intermediate A
Intermediate B Synthesis
2-Hydroxybenzoic ]
acid -
o Diazotization - . » | Condensation - .
»| Coupling & Reduction P Intermediate B »| (Phosgenation) P Direct Yellow 44
A
4-Nitrobenzenamine
Phosgene

final_product

intermediate

reagent

Click to download full resolution via product page

Caption: Synthesis workflow for Direct Yellow 44.
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General Protocol for Spectroscopic Characterization

To confirm the structure and purity of synthesized or commercial Direct Yellow 44, standard

spectroscopic methods should be employed.
A. UV-Visible Spectroscopy:

e Objective: To determine the maximum absorption wavelength (Amax) and confirm the

chromophoric system.

e Protocol:

o

Prepare a stock solution of Direct Yellow 44 in deionized water (e.g., 100 mg/L).

o Create a series of dilutions from the stock solution to fall within the linear range of the

spectrophotometer (typically 1-10 mg/L).

o Use a calibrated UV-Vis spectrophotometer and scan the absorbance of the most dilute
solution from 200 to 800 nm, using deionized water as a blank.[12][13]

o lIdentify the wavelength of maximum absorbance (Amax), which is characteristic of the

dye's electronic transitions.
B. Fourier-Transform Infrared (FT-IR) Spectroscopy:
» Objective: To identify the key functional groups present in the molecule.
e Protocol:

Mix a small amount of the dry dye powder (1-2 mg) with potassium bromide (KBr, ~200

o

mg, spectroscopic grade).

Grind the mixture thoroughly to create a fine, homogenous powder.

o

Press the powder into a thin, transparent pellet using a hydraulic press.

[¢]

[¢]

Record the FT-IR spectrum, typically from 4000 to 400 cm~1.
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o Identify characteristic peaks for functional groups: O-H (hydroxyl), N-H (amine), C=0
(carboxyl/urea), S=O (sulfonate), and -N=N- (azo).

C. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Objective: To elucidate the detailed molecular structure by analyzing the chemical
environment of *H and 3C nuclei.[14]

e Protocol:

[¢]

Dissolve an accurately weighed sample of Direct Yellow 44 (5-10 mg) in a suitable
deuterated solvent (e.g., DMSO-ds or D20).

Transfer the solution to an NMR tube.

[¢]

[e]

Acquire *H and 3C NMR spectra using a high-field NMR spectrometer.[12]

[e]

Analyze the chemical shifts, integration, and coupling patterns to assign signals to specific
protons and carbons in the molecular structure.

Application Protocol: Dyeing of Cellulosic Fibers

Direct Yellow 44 is primarily used for dyeing cellulosic materials like cotton and viscose rayon.
[3][10]

Materials:

Direct Yellow 44 dye

Cotton or viscose fabric

Sodium chloride (NaCl) or sodium sulfate (Na2S0a4) as an electrolyte

Sodium carbonate (Na2COs) for pH adjustment (optional)

Wetting agent

Methodology:
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e Scouring: Pre-wash the fabric with a detergent solution to remove impurities and ensure
even dye uptake. Rinse thoroughly.

» Dye Bath Preparation:

o Fill a dyeing vessel with water (liquor ratio, e.g., 20:1).

o Add a wetting agent and dissolve the pre-weighed Direct Yellow 44 dye in a small amount
of hot water before adding it to the main bath.

e Dyeing Process:

o Immerse the wet fabric into the dye bath at a low temperature (e.g., 40°C).

o Gradually raise the temperature to near boiling (90-95°C) over 30 minutes.[3][9]

o After 15-20 minutes at this temperature, begin the gradual addition of the electrolyte (e.qg.,
NacCl) in portions over 30 minutes. The electrolyte promotes the exhaustion of the dye onto
the fiber.

o Continue dyeing for another 45-60 minutes to ensure good penetration and fixation.

e Finishing:

[¢]

Allow the dye bath to cool slightly before rinsing the fabric.

[¢]

Perform a series of hot and cold rinses to remove unfixed dye from the surface.

[e]

An optional soaping step at a high temperature can be performed to improve wash
fastness.

[e]

Finally, dry the dyed fabric.

Applications and Safety

Primary Applications:
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o Textile Industry: The main application is in the dyeing and printing of cotton, viscose, silk, and
polyamide fibers.[2][8][10]

o Paper and Leather: It is also used for the coloration of paper and leather products.[2][3]

 Biological Staining: In laboratory settings, it serves as a staining agent for visualizing cellular
structures in histology and microbiology.[1][4]

e Other Industries: Direct Yellow 44 is also found in the formulation of inks.[8][10]
Safety and Handling:

e Hazards: The dye is harmful if swallowed and may cause irritation to the skin, eyes, and
respiratory tract.[15][16]

e Precautions: When handling the powdered dye, use adequate ventilation, minimize dust
generation, and wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a respirator.[15][16]

o Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and moisture.
Keep containers tightly closed.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

